75-09-2

Dichloromethane

In Stock

• CAS RN:
• 75-09-2

• Formula:
• CH2Cl2

• InChI:
• InChI=1S/CH2Cl2/c2-1-3/h1H2

• InChIKey:
• YMWUJEATGCHHMB-UHFFFAOYSA-N

• SupraSolv MS is dedicated for use in gas chromatography coupled with mass spectrometric detection. SupraSolv solvents offer the largest specified retention time range, a clear baseline and a minimal signal-to-noise ratio leading to reliable and reproducible analysis results.
  EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.
  Dichloromethane (methylene chloride) is a clear, colorless, non-flammable, volatile liquid chlorinated...

4,6-Dimethyl-2H-pyran-2-one

In Stock

• CAS RN:
• 675-09-2

• Formula:
• C7H8O2

• InChI:
• InChI=1S/C7H8O2/c1-5-3-6(2)9-7(8)4-5/h3-4H,1-2H3

• InChIKey:
• IXYLIUKQQQXXON-UHFFFAOYSA-N

• 4,6-Dimethyl-α -pyrone was immobilized in a guanidinium-sulfonate-calixarene (G4C) crystalline network, which upon exposure to ultraviolet irradiation, transforms the entrapped 4,6-dimethyl-α -pyrone into a 4,6-dimethyl-β -lactone. Thin solid films layers of 4,6-dimethyl-α -pyrone on UV irradiation at -190°C were investigated.
  
  

(2E)-3-[2-(2-cyanophenoxy)phenyl]prop-2-enoic acid

In Stock

• CAS RN:
• 851975-09-2

• Formula:
• C16H11NO3

• InChI:
• InChI=1S/C16H11NO3/c17-11-13-6-2-4-8-15(13)20-14-7-3-1-5-12(14)9-10-16(18)19/h1-10H,(H,18,19)/b10-9+

• InChIKey:
• XLZKQYPVLCUOAO-MDZDMXLPSA-N

• (2E)-3-[2-(2-cyanophenoxy)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C16H11NO3 and its molecular weight is 265.268. The purity is usually 95%.

5-Bromo-2-piperidin-3-YL-benzooxazole

Usually In Stock

• CAS RN:
• 885275-09-2

• Formula:
• C12H13BrN2O

• InChI:
• InChI=1S/C12H13BrN2O/c13-9-3-4-11-10(6-9)15-12(16-11)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2

• InChIKey:
• WGMCAXXDWZXUHA-UHFFFAOYSA-N

• 5-Bromo-2-piperidin-3-YL-benzooxazole is a useful research compound. Its molecular formula is C12H13BrN2O and its molecular weight is 281.15 g/mol. The purity is usually 95%.

3,5-Difluoro-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-09-2

• Formula:
• C18H17F2NO

• InChI:
• InChI=1S/C18H17F2NO/c19-15-9-14(10-16(20)11-15)18(22)17-6-2-1-5-13(17)12-21-7-3-4-8-21/h1-2,5-6,9-11H,3-4,7-8,12H2

• InChIKey:
• XUKVWLMOYONVKL-UHFFFAOYSA-N

• 3,5-Difluoro-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17F2NO and its molecular weight is 301.3 g/mol. The purity is usually 95%.

N-[(2r)-2-({n~5~-[amino(Iminio)methyl]-L-Ornithyl-L-Valyl}amino)-4-Methylpentyl]-L-Phenylalanyl-L-Alpha-Glutamyl-L-Alanyl-L-Norleucinamide

• CAS RN:
• 107475-09-2

• Formula:
• C40H69N11O8

• InChI:
• InChI=1S/C40H69N11O8/c1-7-8-16-29(34(42)54)49-35(55)25(6)47-37(57)30(17-18-32(52)53)50-38(58)31(21-26-13-10-9-11-14-26)46-22-27(20-23(2)3)48-39(59)33(24(4)5)51-36(56)28(41)15-12-19-45-40(43)44/h9-11,13-14,23-25,27-31,33,46H,7-8,12,15-22,41H2,1-6H3,(H2,42,54)(H,47,57)(H,48,59)(H,49,55)(H,50,58)(H,51,56)(H,52,53)(H4,43,44,45)/t25-,27-,28-,29-,30-,31-,33-/m0/s1

• InChIKey:
• SGWAZUZKMXHYMB-UQGDEETHSA-N

• N-[(2r)-2-({n~5~-[amino(Iminio)methyl]-L-Ornithyl-L-Valyl}amino)-4-Methylpentyl]-L-Phenylalanyl-L-Alpha-Glutamyl-L-Alanyl-L-Norleucinamide, also known as N-[(2r)-2-({n~5~-[amino(Iminio)methyl]-L-Ornithyl-L-Valyl}amino)-4-Methylpentyl]-L-Phenylalanyl-L-Alpha-Glutamyl-L-Alanyl-L-Norleucinamide, is a useful research compound. Its molecular formula is C40H69N11O8 and its molecular weight is 832 g/mol. The purity is usually 95%.

ethyl N-(oxan-2-yloxy)carbamate

• CAS RN:
• 136775-09-2

• Formula:
• C8H15NO4

• InChI:
• InChI=1S/C8H15NO4/c1-2-11-8(10)9-13-7-5-3-4-6-12-7/h7H,2-6H2,1H3,(H,9,10)

• InChIKey:
• BEONOXOBPFETPP-UHFFFAOYSA-N

• Ethyl N-(oxan-2-yloxy)carbamate, also known as Ethyl N-(oxan-2-yloxy)carbamate, is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.

N,N-diisopropyl-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014075-09-2

• Formula:
• C16H26N6O2S

• InChI:
• InChI=1S/C16H26N6O2S/c1-10(2)22(11(3)4)13(23)9-25-16-18-17-14(21(16)6)12-8-20(5)19-15(12)24-7/h8,10-11H,9H2,1-7H3

• InChIKey:
• DAAQXDNIALJFFV-UHFFFAOYSA-N

• N,N-diisopropyl-2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H26N6O2S and its molecular weight is 366.48. The purity is usually 95%.

N-(2-Fluorobenzyl)-2,4-dimethoxyaniline

Usually In Stock

• CAS RN:
• 1019475-09-2

• Formula:
• C15H16FNO2

• InChI:
• InChI=1S/C15H16FNO2/c1-18-12-7-8-14(15(9-12)19-2)17-10-11-5-3-4-6-13(11)16/h3-9,17H,10H2,1-2H3

• InChIKey:
• QEFRIYHYLIYLEZ-UHFFFAOYSA-N

• N-(2-Fluorobenzyl)-2,4-dimethoxyaniline is a useful research compound. Its molecular formula is C15H16FNO2 and its molecular weight is 261.29 g/mol. The purity is usually 95%.

6-Methyloxan-3-ol

In Stock

• CAS RN:
• 1239275-09-2

• Formula:
• C6H12O2

• InChI:
• InChI=1S/C6H12O2/c1-5-2-3-6(7)4-8-5/h5-7H,2-4H2,1H3

• InChIKey:
• IVUMRULTPACMCY-UHFFFAOYSA-N

• 6-Methyloxan-3-ol is a useful research compound. Its molecular formula is C6H12O2 and its molecular weight is 116.16. The purity is usually 95%.

N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide

Usually In Stock

• CAS RN:
• 2379975-09-2

• Formula:
• C14H17N5OS

• InChI:
• InChI=1S/C14H17N5OS/c1-9-13(21-10(2)17-9)14(20)18(3)11-7-19(8-11)12-6-15-4-5-16-12/h4-6,11H,7-8H2,1-3H3

• InChIKey:
• FDTSJTPHLICRRK-UHFFFAOYSA-N

• N,2,4-Trimethyl-N-(1-pyrazin-2-ylazetidin-3-yl)-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H17N5OS and its molecular weight is 303.38. The purity is usually 95%.